Cas no 1356623-03-4 ([1-(6-Chloropyridine-3-carbonyl)piperidin-4-yl](4-fluorophenyl)methanol)

• Product Name: [1-(6-Chloropyridine-3-carbonyl)piperidin-4-yl](4-fluorophenyl)methanol
• CAS No: 1356623-03-4
• MF: C₁₈H₁₈ClFN₂O₂
• MW: 348.799127101898
• CID: 5964675
• PubChem ID: 56803647
• Update Time: 2025-10-30

[1-(6-Chloropyridine-3-carbonyl)piperidin-4-yl](4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Z1156335946
• (6-chloropyridin-3-yl)-[4-[(4-fluorophenyl)-hydroxymethyl]piperidin-1-yl]methanone
• [1-(6-chloropyridine-3-carbonyl)piperidin-4-yl](4-fluorophenyl)methanol
• AKOS033118417
• 1356623-03-4
• EN300-26598371
• [1-(6-Chloropyridine-3-carbonyl)piperidin-4-yl](4-fluorophenyl)methanol

• Inchi： 1S/C18H18ClFN2O2/c19-16-6-3-14(11-21-16)18(24)22-9-7-13(8-10-22)17(23)12-1-4-15(20)5-2-12/h1-6,11,13,17,23H,7-10H2
• InChI Key： IYOHPQNVRWMXKA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(N1CCC(C(C2C=CC(=CC=2)F)O)CC1)=O

Computed Properties

• Exact Mass: 348.1040837g/mol
• Monoisotopic Mass: 348.1040837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on [1-(6-Chloropyridine-3-carbonyl)piperidin-4-yl](4-fluorophenyl)methanol

Compound CAS No. 1356623-03-4: A Comprehensive Overview

The compound with CAS No. 1356623-03-4, known as [1-(6-Chloropyridine-3-carbonyl)piperidin-4-yl](4-fluorophenyl)methanol, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development.

[1-(6-Chloropyridine-3-carbonyl)piperidin-4-yl](4-fluorophenyl)methanol is characterized by its intricate molecular architecture, which includes a piperidine ring fused with a pyridine moiety and a fluorophenyl group. The presence of the chlorine atom at the 6-position of the pyridine ring introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties. Recent studies have highlighted the importance of such structural modifications in enhancing the bioavailability and efficacy of drug candidates.

One of the most notable aspects of this compound is its potential in medicinal chemistry. Researchers have explored its ability to act as a scaffold for developing new therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer. The integration of the piperidine ring with the fluorophenyl group has shown promise in modulating enzyme activity, making it a valuable tool in drug design.

Moreover, [1-(6-Chloropyridine-3-carbonyl)piperidin-4-yl](4-fluorophenyl)methanol has been studied for its role in chemical synthesis as an intermediate in the production of more complex molecules. Its ability to undergo various transformations, such as nucleophilic substitutions and cyclizations, makes it a versatile building block in organic chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, oxidation, and purification techniques. Recent advancements in catalytic methods have improved the efficiency and scalability of its production, making it more accessible for research and industrial applications.

From an environmental standpoint, [1-(6-Chloropyridine-3-carbonyl)piperidin-4-yl](4-fluorophenyl)methanol has been evaluated for its biodegradability and ecological impact. Studies suggest that it exhibits moderate biodegradation rates under aerobic conditions, which is an important consideration for its safe handling and disposal.

In conclusion, CAS No. 1356623-03-4 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent research findings, underscores its potential as a valuable compound in both academic and industrial settings.